Cas no 1806868-45-0 (3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1806868-45-0
• MF: C₇H₅Cl₂F₂NO
• MW: 228.023506879807
• CID: 4871180
• Update Time: 2025-10-28

3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C7H5Cl2F2NO/c8-2-5-4(9)1-3(6(10)11)7(13)12-5/h1,6H,2H2,(H,12,13)
• InChI Key： UIJZAAVTEZVGSE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C(NC=1CCl)=O

Computed Properties

• Exact Mass: 226.9716255 g/mol
• Monoisotopic Mass: 226.9716255 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 228.02
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine

3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine: A Comprehensive Overview

The compound 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806868-45-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and structural versatility. The molecule's structure features a pyridine ring with multiple substituents, including a chlorine atom at position 3, a chloromethyl group at position 2, a difluoromethyl group at position 5, and a hydroxyl group at position 6. These substituents contribute to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine, allowing researchers to explore its properties in depth. The compound has been found to exhibit intriguing electronic properties due to the electron-withdrawing effects of the chlorine and difluoromethyl groups. These properties make it a promising candidate for applications in materials science, particularly in the development of advanced electronic materials and sensors.

One of the most notable aspects of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine is its role in drug discovery. The hydroxyl group at position 6 provides a site for further functionalization, enabling the creation of bioactive derivatives. Recent studies have demonstrated that this compound can serve as a scaffold for designing molecules with potential anti-inflammatory and anticancer activities. Its ability to interact with biological systems makes it a valuable tool in pharmacological research.

The synthesis of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine involves multi-step organic reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of modern catalytic systems has further enhanced the efficiency of its synthesis, making it more accessible for large-scale production.

In terms of physical properties, 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent studies have also explored the environmental impact of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine. Researchers have investigated its biodegradation pathways under different environmental conditions, revealing that it undergoes rapid degradation under aerobic conditions. This finding is crucial for assessing its ecological safety and ensuring sustainable practices in its production and use.

In conclusion, 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806868-45-0) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in scientific research and industrial development.